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Compound of Interest

Compound Name: Basic Yellow 11

Cat. No.: B1668945 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a chemical entity's molecular characteristics is paramount. This guide provides a detailed

analysis of the molecular weight and formula of Cationic Yellow GL, a designation that can refer

to several distinct chemical compounds. The ambiguity in its naming necessitates a careful

examination of its various identities to ensure accurate research and application.

Cationic Yellow GL is a name used in the chemical and textile industries for various yellow

cationic dyes. While the name is used generally, it most frequently refers to C.I. Basic Yellow

28. However, other dyes with similar names or applications also exist, each with a unique

chemical structure, molecular formula, and weight. This guide will delineate the properties of

the most common variants to provide clarity for scientific and developmental work.

Core Chemical Data of Cationic Yellow Dyes
To address the potential for ambiguity, the following table summarizes the key molecular

information for C.I. Basic Yellow 28, the most common compound referred to as Cationic Yellow

GL, alongside other related cationic yellow dyes. This structured presentation allows for a clear

comparison of their fundamental properties.
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Common
Name/Synony
m

C.I. Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Cationic Yellow

GL, Cationic

Golden Yellow X-

GL

Basic Yellow 28 54060-92-3 C21H27N3O5S 433.52[1][2][3]

Cationic Yellow

GL
Basic Yellow 11 4208-80-4 C21H25ClN2O2 372.89[4]

- Basic Yellow 57 68391-31-1 C19H22ClN5O
371.68[5][6],

371.87[7]

Cationic Yellow

7GL
Basic Yellow 24 52435-14-0 C19H21N5O4S2 447.53[8]

Experimental Protocols: Synthesis of Related
Cationic Dyes
While specific, detailed experimental protocols for the synthesis of C.I. Basic Yellow 28 are not

readily available in the public domain, the manufacturing methods for related cationic yellow

dyes provide insight into the general synthetic pathways for this class of compounds.

Synthesis of C.I. Basic Yellow 57:

The manufacturing process for C.I. Basic Yellow 57 involves a two-step diazo coupling

reaction[5][7]:

Diazotization: 3-Amino-N,N,N-trimethylbenzenaminium chloride is treated with a source of

nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium salt.

Coupling: The resulting diazonium salt is then reacted with 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one to form the final azo dye.

Synthesis of C.I. Basic Yellow 11:
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The synthesis of C.I. Basic Yellow 11 is achieved through a condensation reaction[4]:

Reactants: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde and 2,4-Dimethoxybenzenamine are

condensed together. This reaction typically occurs under conditions that facilitate the

formation of a methine bridge between the two aromatic precursors.

Visualizing the Identity of Cationic Yellow GL
To visually represent the relationships between the different names and identifiers for the most

prominent Cationic Yellow GL variant, the following diagram illustrates the connections for C.I.

Basic Yellow 28.

Cationic Yellow GL C.I. Basic Yellow 28is commonly

CAS: 54060-92-3
has

Formula: C21H27N3O5S

has

MW: 433.52results in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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